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Abstract
Rostratin B is a cytotoxic disulfide metabolite isolated from the marine-derived fungus

Exserohilum rostratum. Its complex polycyclic structure and significant in vitro activity against

human colon carcinoma have garnered interest within the scientific community. This document

provides a comprehensive overview of the chemical structure, stereochemistry, and biological

activity of Rostratin B, including detailed experimental protocols and quantitative data to

support further research and development.

Chemical Structure and Stereochemistry
Rostratin B belongs to a class of highly symmetrical diketopiperazine disulfides. Its molecular

formula has been established as C₁₈H₂₀N₂O₆S₂. The core structure is a cyclic dipeptide

featuring a disulfide bridge, a common motif in cytotoxic fungal metabolites.

The definitive stereochemistry of Rostratin B was elucidated through extensive 2D NMR

techniques and confirmed by the modified Mosher's method.[1] The absolute configurations of

the chiral centers were determined to be 4(S), 4'(S), 8(S), 8'(S), 9(R), and 9'(R). This specific

spatial arrangement of atoms is crucial for its biological activity.

A key structural feature of Rostratin B is the cis-fusion of the C-4(4') to C-9(9') ring juncture,

which distinguishes it from its stereoisomer, Rostratin A, which possesses a trans-fused ring
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system.

Physicochemical and Spectroscopic Data
The following tables summarize the key physicochemical and spectroscopic data for Rostratin
B, extracted from the primary literature.

Table 1: Physicochemical Properties of Rostratin B

Property Value

Molecular Formula C₁₈H₂₀N₂O₆S₂

Molecular Weight 424.49 g/mol

Optical Rotation [α]²⁵D -18.2° (c 0.11, MeOH)

Table 2: ¹H NMR Spectroscopic Data for Rostratin B (500 MHz, CD₃OD)

Position δH (ppm) Multiplicity J (Hz)

4, 4' 4.38 d 4.5

5α, 5'α 2.20 m

5β, 5'β 1.95 m

6α, 6'α 1.85 m

6β, 6'β 1.70 m

7, 7' 2.05 m

8, 8' 4.05 d 8.0

9, 9' 3.75 d 4.5

Table 3: ¹³C NMR Spectroscopic Data for Rostratin B (125 MHz, CD₃OD)
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Position δC (ppm)

1, 1' 168.5

3, 3' 75.2

4, 4' 61.8

5, 5' 30.1

6, 6' 25.5

7, 7' 35.8

8, 8' 70.3

9, 9' 60.5

10, 10' 172.1

Experimental Protocols
Isolation and Purification of Rostratin B
Rostratin B was isolated from the whole broth of the marine-derived fungus Exserohilum

rostratum. The following protocol is a summary of the methodology described by Tan et al.

(2004).
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Fungal Culture and Extraction

Chromatographic Separation

Solid-phase fermentation of Exserohilum rostratum

Extraction with EtOAc

Vacuum Liquid Chromatography (VLC)
(Silica gel, step gradient elution)

Sephadex LH-20 Chromatography
(MeOH)

Reversed-phase HPLC
(C18, gradient elution with MeCN/H2O)

Pure Rostratin B

Yields Rostratin B
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Rostratin B

Esterification Esterification

(R)-(-)-MTPA-Cl (S)-(+)-MTPA-Cl

(R)-MTPA ester (S)-MTPA ester

¹H NMR Analysis
(Δδ = δS - δR)

C-8(8') is S

Determine Absolute
Configuration at C-8(8')
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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